Cas no 864685-27-8 (4-(4-Piperazin-2-yl-phenyl)morpholine)

4-(4-Piperazin-2-yl-phenyl)morpholine structure
864685-27-8 structure
Product Name:4-(4-Piperazin-2-yl-phenyl)morpholine
CAS No:864685-27-8
MF:C14H21N3O
MW:247.336043119431
MDL:MFCD05864687
CID:718646
PubChem ID:17749980
Update Time:2025-10-28

4-(4-Piperazin-2-yl-phenyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Piperazin-2-yl-phenyl)morpholine
    • 4-(4-piperazin-2-ylphenyl)morpholine
    • 4-[4-(2-piperazinyl)phenyl]Morpholine
    • Morpholine,4-[4-(2-piperazinyl)phenyl]-
    • DB-076649
    • 4-(4-Piperazin-2-yl-phenyl)-morpholine
    • 4-[4-(Piperazin-2-yl)phenyl]morpholine
    • SCHEMBL1639097
    • 4-(4-Piperazine-2-phenyl)morpholine
    • 4-(4-piperazin-2-yl-phenyl)morpholine, AldrichCPR
    • MFCD05864687
    • AKOS015854473
    • 4-(4-(piperazin-2-yl)phenyl)morpholine
    • DTXSID40590137
    • RTAZSKWNEMNKGR-UHFFFAOYSA-N
    • FS-2839
    • 864685-27-8
    • MDL: MFCD05864687
    • Inchi: 1S/C14H21N3O/c1-3-13(17-7-9-18-10-8-17)4-2-12(1)14-11-15-5-6-16-14/h1-4,14-16H,5-11H2
    • InChI Key: RTAZSKWNEMNKGR-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C1C=CC(=CC=1)C1CNCCN1

Computed Properties

  • Exact Mass: 247.16800
  • Monoisotopic Mass: 247.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 36.5Ų

Experimental Properties

  • PSA: 36.53000
  • LogP: 1.47970

4-(4-Piperazin-2-yl-phenyl)morpholine Security Information

  • Hazard Statement: H302-H315-H319-H335
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

4-(4-Piperazin-2-yl-phenyl)morpholine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Piperazin-2-yl-phenyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM163810-5g
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8 95%
5g
$310 2021-08-05
Chemenu
CM163810-10g
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8 95%
10g
$454 2021-08-05
Fluorochem
076591-1g
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8 95%
1g
£164.00 2022-03-01
Fluorochem
076591-10g
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8 95%
10g
£734.00 2022-03-01
Alichem
A139001807-1g
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8 95%
1g
$171.15 2023-08-31
Alichem
A139001807-5g
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8 95%
5g
$503.67 2023-08-31
Alichem
A139001807-10g
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8 95%
10g
$741.34 2023-08-31
TRC
B450838-50mg
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8
50mg
$ 50.00 2022-06-07
TRC
B450838-100mg
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8
100mg
$ 65.00 2022-06-07
TRC
B450838-500mg
4-(4-Piperazin-2-yl-phenyl)morpholine
864685-27-8
500mg
$ 185.00 2022-06-07

Additional information on 4-(4-Piperazin-2-yl-phenyl)morpholine

Recent Advances in the Study of 4-(4-Piperazin-2-yl-phenyl)morpholine (CAS: 864685-27-8): A Comprehensive Research Brief

The compound 4-(4-Piperazin-2-yl-phenyl)morpholine (CAS: 864685-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, pharmacological properties, and potential clinical applications. The findings discussed herein are derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of 4-(4-Piperazin-2-yl-phenyl)morpholine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperazine and morpholine moieties, make it a versatile scaffold for drug development. Researchers have explored its utility in the design of ligands targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases. Preliminary results suggest that derivatives of this compound exhibit promising binding affinities and selectivity profiles, paving the way for further optimization and development.

In addition to its role as a synthetic intermediate, 4-(4-Piperazin-2-yl-phenyl)morpholine has been investigated for its direct pharmacological effects. Recent in vitro and in vivo studies have demonstrated its potential as an anxiolytic and antidepressant agent. Mechanistic studies indicate that the compound modulates neurotransmitter systems, particularly those involving serotonin and dopamine, which are critical in mood regulation. These findings are supported by behavioral assays and neurochemical analyses, providing a solid foundation for future clinical trials.

Another area of interest is the compound's potential application in oncology. Preliminary data suggest that 4-(4-Piperazin-2-yl-phenyl)morpholine derivatives may exhibit antitumor activity by interfering with key signaling pathways involved in cell proliferation and survival. For instance, some derivatives have been shown to inhibit the activity of protein kinases that are often dysregulated in cancer. These findings are particularly promising given the ongoing need for novel chemotherapeutic agents with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the development of 4-(4-Piperazin-2-yl-phenyl)morpholine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent advances in computational chemistry and structure-activity relationship (SAR) studies are expected to play a crucial role in overcoming these hurdles, enabling the rational design of more effective and safer derivatives.

In conclusion, 4-(4-Piperazin-2-yl-phenyl)morpholine (CAS: 864685-27-8) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. The latest research underscores its versatility and potential, while also highlighting the need for continued investigation to fully realize its clinical benefits. This brief serves as a valuable resource for researchers and professionals in the chemical biology and medicinal chemistry fields, providing a concise yet comprehensive overview of recent advancements related to this compound.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.